N,N-diethyl-3-(2-fluorophenoxy)-1-propanamine

• IUPAC Name: N,N-diethyl-3-(2-fluorophenoxy)propan-1-amine
• InChI: InChI=1S/C13H20FNO/c1-3-15(4-2)10-7-11-16-13-9-6-5-8-12(13)14/h5-6,8-9H,3-4,7,10-11H2,1-2H3
• InChI Key: SMSQYMVBIIOJFU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCOC1=CC=CC=C1F
• Molecular Formula: C13H20FNO
• Molecular Weight: 225.30 g/mol

Description

N,N-diethyl-3-(2-fluorophenoxy)-1-propanamine, also known as F-Phenibut, is a synthetic derivative of the neurotransmitter γ-aminobutyric acid (GABA). It was first synthesized in Russia in the 1960s and has since gained popularity as a nootropic and anxiolytic agent.

Mechanism of Action

N,N-diethyl-3-(2-fluorophenoxy)-1-propanamine exerts its effects by binding to GABA receptors in the brain, which results in an increase in GABA activity. GABA is an inhibitory neurotransmitter that is involved in the regulation of anxiety, stress, and cognitive function.
Biochemical and Physiological Effects:
N,N-diethyl-3-(2-fluorophenoxy)-1-propanamine has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its anxiolytic and mood-enhancing effects. It has also been shown to increase cerebral blood flow and oxygen consumption, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

N,N-diethyl-3-(2-fluorophenoxy)-1-propanamine has several advantages for use in lab experiments, including its ability to cross the blood-brain barrier and its relatively long half-life. However, its effects on GABA receptors may make it difficult to interpret results in studies that involve GABAergic drugs or pathways.

Future Directions

There are several potential future directions for the study of N,N-diethyl-3-(2-fluorophenoxy)-1-propanamine, including its use as a treatment for anxiety disorders and cognitive impairments. Further research is also needed to fully understand its mechanism of action and potential side effects. Additionally, the development of new derivatives of N,N-diethyl-3-(2-fluorophenoxy)-1-propanamine may lead to the discovery of more effective and safer nootropic and anxiolytic agents.

Scientific Research Applications

N,N-diethyl-3-(2-fluorophenoxy)-1-propanamine has been studied for its potential use as a cognitive enhancer and anxiolytic agent. It has been shown to increase cognitive function and memory retention in animal models, as well as reduce anxiety and stress in human subjects.